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Compound of Interest

Compound Name:
3-(Morpholin-4-ylmethyl)furan-2-

carboxylic acid

CAS No.: 865471-47-2

Cat. No.: B1523082

Get Quote

Executive Summary: The Zwitterionic Challenge
5-(Morpholinomethyl)furan-2-carboxylic acid represents a critical "linker-fragment" in medicinal

chemistry, bridging the metabolic stability of the morpholine ring with the bio-isosteres of the

furan scaffold. Unlike simple furan acids, this molecule possesses both a basic center

(morpholine nitrogen, pKa ≈ 7.[1][2]8) and an acidic center (carboxylic acid, pKa ≈ 3.5).[1][2]

Critical Insight: In the solid state, this molecule predominantly adopts a zwitterionic tautomer,

leading to high lattice energy, high melting points (>190°C dec), and limited solubility in non-

polar solvents.[1][2] This guide compares its structural performance against the Piperidine

analog, highlighting why the morpholine ether oxygen is a pivotal "steering group" for crystal

engineering.[1][2]

Comparative Analysis: Morpholine vs. Piperidine
Scaffolds
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The choice between a morpholine and piperidine linker profoundly affects the solid-state

landscape. The morpholine ether oxygen acts as a weak hydrogen bond acceptor, altering the

packing efficiency compared to the hydrophobic methylene of piperidine.[1][2]

Table 1: Physicochemical & Solid-State Comparison
Feature

Morpholine-Furan
Scaffold

Piperidine-Furan
Scaffold

Impact on
Crystallizability

H-Bond Donors 1 (NH⁺ in zwitterion) 1 (NH⁺ in zwitterion)
Similar proton transfer

potential.

H-Bond Acceptors
4 (COO⁻, Morph-O,

Furan-O)
3 (COO⁻, Furan-O)

Morpholine offers an

extra "anchor" for

solvent molecules,

increasing hydrate

risk.[2]

Lattice Energy
High (Zwitterionic +

Dipole)
High (Zwitterionic)

Morpholine derivatives

often show lower

lattice energy due to

ether-induced packing

frustration.[2]

Solubility (Aq) High (LogP ~ -0.[2]5) Moderate (LogP ~ 0.5)

Morpholine is

preferred for lead-like

fragments requiring

aqueous solubility.

Metabolic Stability
High (Blocked

oxidation)

Low (Susceptible to

CYP450)

Morpholine is the

superior choice for in

vivo half-life.[2]

Structural Prediction & Supramolecular Synthons
Since direct single-crystal X-ray data (CIF) for the free acid is often proprietary or absent from

public repositories like CSD for this specific building block, structural validation relies on

identifying Supramolecular Synthons.[1][2]
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Dominant Packing Motifs[2][3]
The Zwitterionic Chain (Motif A): The protonated morpholine nitrogen (

) donates a hydrogen bond to the carboxylate (

) of a neighboring molecule, forming infinite 1D chains.[1][2]

The Acid Dimer (Motif B): In acidic salts (e.g., HCl), the carboxylic acid remains neutral and

forms the classic

centrosymmetric dimer, while the chloride anion balances the morpholinium charge.[1][2]

Visualization: Hydrogen Bond Network Topology
The following diagram illustrates the competitive packing pathways during crystallization.
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Figure 1: Crystallization pathway showing the divergence between zwitterionic chains (Motif A)

and acid dimers (Motif B) based on pH conditions.[1][2]
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Experimental Protocols: Crystallization &
Characterization
To obtain high-quality single crystals for X-ray diffraction (SC-XRD) of this specific compound,

standard evaporation often fails due to zwitterionic precipitation. The following protocol utilizes

Vapor Diffusion with pH Tuning.

Protocol: pH-Tuned Vapor Diffusion
Objective: Grow diffraction-quality crystals of the hydrochloride salt (CAS 4727-59-1) or the

zwitterion.

Dissolution:

Weigh 20 mg of 5-(morpholinomethyl)furan-2-carboxylic acid.

Dissolve in 2.0 mL of Methanol/Water (9:1).

For HCl Salt: Add 1.1 equivalents of 1M HCl.[1][2]

For Zwitterion: Ensure pH is adjusted to ~6.0 using dilute NaOH or HCl.[1][2]

Filtration:

Filter the solution through a 0.22 µm PTFE syringe filter into a small inner vial (4 mL).

Diffusion Setup:

Place the inner vial (uncapped) inside a larger jar (20 mL).

Add 5 mL of Acetonitrile or THF (antisolvent) to the outer jar.[1][2]

Seal the outer jar tightly.[1][2]

Incubation:

Store at 4°C for 7–14 days. The antisolvent will slowly diffuse into the methanol, lowering

solubility and promoting controlled nucleation.[1][2]
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Harvesting:

Observe under polarized light.[1][2] Zwitterions typically form prisms; salts often form

needles.[1][2]

Mount in Paratone-N oil and flash cool to 100 K for data collection.

Data Validation Checklist (Self-Validating System)
Density Check: Calculated density should be >1.35 g/cm³ due to efficient packing of polar

groups.[1][2]

Disorder: Check the morpholine ring for chair-boat disorder; the ether oxygen often has high

thermal parameters if not involved in H-bonding.

Tautomer Confirmation: Locate the H atom on the carboxylic acid (neutral) or the morpholine

nitrogen (zwitterion) in the difference Fourier map.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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